Cas no 681838-05-1 (N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)

• Product name: N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• CAS No: 681838-05-1
• MF: C₂₀H₁₆ClNO₃
• MW: 353.798944473267
• CID: 5419291
• PubChem ID: 1262794

N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• N-(5-chloro-2-methylphenyl)-2-oxo-8-prop-2-enylchromene-3-carboxamide
• Z283696576
• AKOS001424792
• 681838-05-1
• STK713244
• 8-allyl-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
• F3293-0361
• N-(5-Chloro-2-methylphenyl)-2-oxo-8-(2-propen-1-yl)-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C20H16ClNO3/c1-3-5-13-6-4-7-14-10-16(20(24)25-18(13)14)19(23)22-17-11-15(21)9-8-12(17)2/h3-4,6-11H,1,5H2,2H3,(H,22,23)
• InChI Key： CAQXUSKKWWWNGQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CC=C)C=CC=C2C=C1C(NC1=CC(Cl)=CC=C1C)=O

Computed Properties

• Exact Mass: 353.0818711g/mol
• Monoisotopic Mass: 353.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 5

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.6±50.0 °C(Predicted)
• pka: 11.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

Professional Introduction to N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 681838-05-1)

N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide, identified by its CAS number 681838-05-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromene class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring system and functional groups, make it a promising candidate for further investigation in drug discovery and development.

The chromene scaffold, characterized by a benzopyranone core, has been extensively studied for its pharmacological properties. Specifically, the presence of a 5-chloro-2-methylphenyl substituent and an amide group at the 3-position of the chromene ring introduces unique electronic and steric properties that can influence its interactions with biological targets. Additionally, the prop-2-en-1-yl side chain contributes to the molecule's lipophilicity, which is a critical factor in determining its bioavailability and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide has emerged as a compound of interest due to its potential to modulate various biological pathways. Studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and regioselective functionalization, have been employed to construct the complex chromene core. The introduction of the 5-chloro-2-methylphenyl group and the prop-2-en-1-yl side chain necessitates careful optimization to ensure regioselectivity and minimize byproduct formation.

Evaluation of the pharmacological properties of N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of enzymes such as COX-2, which is a key target in the development of anti-inflammatory drugs. Furthermore, animal models have shown that this compound exhibits anti-inflammatory effects comparable to existing therapeutics but with a more favorable safety profile.

The molecular structure of this compound also suggests potential applications in other therapeutic areas. For instance, the chromene core has been associated with antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. Additionally, the presence of an amide group may allow for further derivatization to enhance specific pharmacological activities.

In conclusion, N-(5-chloro-2-methylphenyl)-2-oxo-8-(prop-2-en-1-y)-l-H-chromene -3-carboxamide (CAS No. 681838 -05 - 1)) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, this compound holds great potential for contributing to the discovery of novel therapeutic agents that address unmet medical needs.